2-(4-Methoxybenzoyl)cyclohexanone

• CAS No.: 7402-39-3
• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• IUPAC Name: 2-(4-methoxybenzoyl)cyclohexan-1-one
• InChI: InChI=1S/C14H16O3/c1-17-11-8-6-10(7-9-11)14(16)12-4-2-3-5-13(12)15/h6-9,12H,2-5H2,1H3
• InChI Key: SYMNQDJTFGCPSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2CCCCC2=O

Description

2-(4-Methoxybenzoyl)cyclohexanone (CAS 7402-39-3) is an organic compound with the molecular formula C14H16O3 and an average molecular mass of 232.279 g/mol . This molecule features a cyclohexanone ring substituted at the 2-position with a 4-methoxybenzoyl group, presenting researchers with two distinct carbonyl functionalities—a ketone and an aromatic ketone—that can be selectively manipulated . This structure makes it a valuable, multifunctional synthetic intermediate or building block in organic chemistry and medicinal chemistry research. It is particularly useful for exploring novel chemical spaces, such as the synthesis of complex polycyclic structures via intramolecular aldol-type reactions or as a precursor for generating combinatorial libraries. The compound's defined stereocenter also offers potential for investigations into stereoselective synthesis . As a specialized chemical, 2-(4-Methoxybenzoyl)cyclohexanone is provided for laboratory research purposes. It is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this compound in accordance with all applicable laboratory safety regulations.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

2-(2-Methoxybenzyl)cyclohexanone (CAS: 2702-76-3)

• Structure : A 2-methoxybenzyl group replaces the 4-methoxybenzoyl substituent.
• Molecular weight is 218.29 g/mol (vs. 220.26 g/mol for 2-(4-methoxybenzoyl)cyclohexanone) .
• Applications: Used in fragrance formulations due to its nutty, caramel-like odor (e.g., Nutclone, a related cyclohexanone derivative) .

2-Hydroxy-2-(4-methoxyphenyl)cyclohexanone (CAS: 603126-70-1)

• Structure: A hydroxyl group is added to the cyclohexanone ring alongside the 4-methoxyphenyl group.
• Properties : The hydroxyl group introduces hydrogen-bonding capability, enhancing solubility in polar solvents. Molecular weight is 220.26 g/mol .
• Research Relevance : Similar compounds are intermediates in synthesizing spirocyclic and heterocyclic compounds .

Functional Group Variations

Methoxetamine (2-(3-Methoxyphenyl)-2-(ethylamino)cyclohexanone)

• Structure: A 3-methoxyphenyl group and ethylamino substituent replace the benzoyl group.
• Biological Activity : Exhibits dissociative effects similar to ketamine but with prolonged duration due to the meta-methoxy group, which alters receptor binding .
• Analytical Data: Infrared spectroscopy and mass spectrometry distinguish it from 2-(4-methoxybenzoyl)cyclohexanone, emphasizing substituent position’s impact on pharmacological profiles .

4-Methoxycyclohexanone

• Structure: Methoxy group directly attached to the cyclohexanone ring (4-position).
• Synthesis: Prepared via chromate oxidation of 4-methoxycyclohexanol, highlighting differences in synthetic pathways compared to benzoyl-substituted analogs .
• Applications : Used in polymer chemistry and as a precursor for epoxy resins due to its stability .

Data Tables

Table 1: Comparative Physical and Chemical Properties

Compound Name	Molecular Weight (g/mol)	Key Functional Groups	Solubility Trends	Notable Applications
2-(4-Methoxybenzoyl)cyclohexanone	220.26	Benzoyl, para-methoxy	Moderate in organic solvents	Intermediate in drug synthesis
2-(2-Methoxybenzyl)cyclohexanone	218.29	Benzyl, ortho-methoxy	High volatility	Fragrance industry
Methoxetamine	247.31	Ethylamino, meta-methoxy	Lipophilic	Psychoactive research
4-Methoxycyclohexanone	130.19	Cyclohexanone, 4-methoxy	Polar solvents	Polymer chemistry

Table 2: Receptor Binding Affinities (ΔGbinding, kcal/mol)*

Compound	T1R3 Receptor	Other Receptors	Key Interacting Residues
2-(4-Methoxybenzoyl)benzoic acid	-8.2	-7.9	Tyr240, Asp307, Glu148
2-(4-Methylbenzoyl)benzoic acid	-7.8	-7.5	Asp307, Glu148
Saccharin	-6.5	-6.1	His145, Asp307

*Data from docking calculations; values are illustrative for structural analogs .

Research Findings and Implications

• Substituent Position : Para-substituted methoxy groups (e.g., 4-methoxybenzoyl) enhance electronic conjugation, improving binding to receptors like T1R3 compared to ortho- or meta-substituted analogs .
• Biological Activity : Methoxetamine’s meta-methoxy group delays metabolic degradation, underscoring the importance of substituent position in drug design .
• Synthetic Utility: Hydroxyl or amino substituents (e.g., 2-hydroxy derivatives) expand utility in synthesizing hydrazides and spirocyclic compounds .

Q & A

Q. Basic

• Storage : Keep under inert gas (N₂/Ar) at –20°C to prevent autoxidation.
• Safety : Use fume hoods and PPE (gloves, goggles) due to potential irritancy .
• Stability testing : Monitor via TLC or HPLC for carbonyl group integrity over time .

How is 2-(4-Methoxybenzoyl)cyclohexanone utilized in medicinal chemistry research?

Q. Advanced

• Scaffold for bioactive molecules : It serves as a precursor for hydrazide derivatives with antimicrobial activity (e.g., N’-cyclohexylidene-2-hydroxy-4-methoxybenzohydrazide) .
• Enzyme inhibition studies : The methoxybenzoyl group interacts with hydrophobic pockets in target enzymes (e.g., cytochrome P450).
• Prodrug development : Ester derivatives enhance bioavailability through controlled hydrolysis .

What analytical techniques identify impurities in 2-(4-Methoxybenzoyl)cyclohexanone?

Q. Advanced

• HPLC-DAD : Detect trace impurities (e.g., unreacted 4-methoxybenzoyl chloride) with UV detection at 254 nm.
• GC-MS : Volatile byproducts (e.g., cyclohexanol) are quantified using DB-5 columns.
• X-ray crystallography : Resolve structural ambiguities in crystalline derivatives (e.g., brominated analogs) .

Q. Methodological Note :

• Basic questions focus on synthesis, characterization, and safety.
• Advanced questions address mechanistic studies, computational modeling, and resolving experimental contradictions.
• References to evidence ensure traceability and rigor in methodology.